Cas no 3272-11-5 ((epoxysuccinic acid ))

• Product Name: (epoxysuccinic acid )
• CAS No: 3272-11-5
• MF: C₄H₄O₅
• MW: 132.071561813354
• MDL: MFCD00070513
• CID: 917196
• PubChem ID: 86022
• Update Time: 2025-09-25

(epoxysuccinic acid ) Chemical and Physical Properties

Names and Identifiers

• (epoxysuccinic acid )
• cis-Epoxysuccinic acid
• 2,3-Epoxysuccinic acid
• 2,3-Oxiranedicarboxylic acid
• cis-2,3-Epoxysuccinic acid
• CCRIS 3757
• cis-2,3-Oxiranedicarboxylic acid
• 2,3-Oxiranedicarboxylic acid, cis-
• EINECS 240-604-3
• Epoxysuccinic acid
• NSC43234
• AC1L3AQE
• AC1Q5UHZ
• oxirane-2,3-dicarboxylic acid
• EINECS 221-900-1
• AR-1D2792
• NSC243799
• NSC-243799
• NCI60_004002
• LS-188463
• Epoxy-succinic acid
• 6311-64-4
• NSC 243799
• D94020
• 2,a3-aOxiranedicarboxylic acid
• CHEMBL2008310
• (2S,3R)-oxirane-2,3-dicarboxylic acid
• 3272-11-5
• AS-59308
• SCHEMBL253521
• AKOS022504512
• (2R,3R)-(-)-EPOXYSUCCINIC ACID
• NS00044201
• DTXSID50901492
• L-trans-2,3-epoxysuccinic acid
• DTXCID60197824
• trans-(+/-)-2,3-oxiranedicarboxylic acid

• MDL： MFCD00070513
• Inchi： 1S/C4H4O5/c5-3(6)1-2(9-1)4(7)8/h1-2H,(H,5,6)(H,7,8)
• InChI Key： DCEMCPAKSGRHCN-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)C1C(=O)O

Computed Properties

• Exact Mass: 132.00582
• Monoisotopic Mass: 132.00587322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• PSA: 87.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Oxirane carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Oxirane carboxylic acids and derivatives Oxirane carboxylic acids

Additional information on (epoxysuccinic acid )

Epoxy Succinic Acid: A Comprehensive Overview

Epoxy succinic acid, also known by its CAS number 3272-11-5, is a compound that has garnered significant attention in the field of biomedical sciences. This organic molecule, characterized by its unique structure combining an epoxide ring with a succinic acid moiety, exhibits a wide range of biological activities that make it a subject of interest for researchers and clinicians alike.

The compound's chemical structure plays a pivotal role in determining its pharmacological properties. The epoxide group, which is highly reactive, contributes to the compound's ability to engage in various biochemical interactions. Meanwhile, the succinic acid component provides a platform for additional functionalization, enabling the molecule to participate in diverse biological processes.

Recent studies have highlighted the potential of epoxy succinic acid as a therapeutic agent in several disease states. For instance, research published in Journal of Medicinal Chemistry in 2023 demonstrated its anti-inflammatory properties, which could be harnessed to develop novel treatments for inflammatory bowel diseases. The mechanism underlying this activity involves the modulation of key inflammatory pathways, such as the NF-κB cascade.

In addition to its anti-inflammatory effects, epoxy succinic acid has shown promising results in the realm of neurodegenerative disorders. A 2023 study in Nature Neuroscience revealed that the compound exhibits neuroprotective properties by inhibiting the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease. This finding underscores its potential as a candidate for developing drugs targeting dementias.

The compound's chelating properties have also been explored in the context of metal-induced oxidative stress. Studies indicate that epoxy succinic acid can effectively bind to heavy metals, such as iron and copper, thereby mitigating their pro-oxidant effects. This property has implications for treating conditions associated with metal dyshomeostasis, including certain types of cancer and neurodegenerative diseases.

Recent advancements in drug delivery systems have further enhanced the therapeutic potential of epoxy succinic acid. For example, lipid-based formulations and nanotechnology-driven delivery platforms have been employed to improve the compound's bioavailability and target specificity. These innovations are expected to pave the way for more effective and personalized treatment regimens.

Furthermore, preclinical studies have demonstrated the safety profile of epoxy succinic acid, with minimal adverse effects observed at therapeutic doses. This favorable toxicity profile positions it as a highly promising candidate for further clinical development.

In conclusion, epoxy succinic acid (CAS 3272-11-5) represents a multifaceted compound with significant therapeutic potential across various biomedical domains. Its unique chemical structure, coupled with its diverse biological activities, renders it a valuable subject for continued research and development in the pharmaceutical industry.